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Compound of Interest

Compound Name: Febrifugine dihydrochloride

Cat. No.: B1672322 Get Quote

Essential Safety and Handling Guide for
Febrifugine Dihydrochloride
This guide provides crucial safety and logistical information for laboratory professionals

handling Febrifugine dihydrochloride. Adherence to these procedures is vital for ensuring

personal safety and maintaining a secure research environment.

Febrifugine dihydrochloride is a quinazolinone alkaloid recognized for its antimalarial

properties.[1][2][3] While it is a valuable compound for research, it is classified as harmful if

swallowed and requires careful handling to avoid accidental exposure.[2][4][5]

Hazard Identification and Classification
Febrifugine dihydrochloride presents the following primary hazards:

Acute Oral Toxicity: Harmful if swallowed[2][4][5].

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects[5].
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Hazard
Classification

GHS Code Signal Word Hazard Statement

Acute Toxicity, Oral H302 Warning
Harmful if

swallowed[2][4][5]

Acute Aquatic Toxicity H400 Warning
Very toxic to aquatic

life

Chronic Aquatic

Toxicity
H410 Warning

Very toxic to aquatic

life with long lasting

effects[5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure risk.

Core PPE Requirements:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. The exact

breakthrough time of the glove material should be confirmed with the manufacturer[4].

Eye Protection: Safety glasses or goggles should be worn.

Lab Coat: A standard laboratory coat is necessary to protect street clothing.

Respiratory Protection:

While one safety data sheet suggests breathing equipment is "not required," another advises

using the substance only in areas with appropriate exhaust ventilation and avoiding the

formation of dust and aerosols[4][5]. Therefore, it is strongly recommended to handle

Febrifugine dihydrochloride in a chemical fume hood.

Operational Plan for Handling
This step-by-step guide outlines the safe handling of Febrifugine dihydrochloride from

receipt to disposal.

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and ignition sources[5].

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent[1][3][5].

2. Preparation and Use:

All handling of the solid compound and preparation of solutions should be conducted in a

certified chemical fume hood to prevent inhalation of dust or aerosols[5].

Avoid contact with skin and eyes[5].

Do not eat, drink, or smoke in the laboratory area where this compound is handled[4][5].

Wash hands thoroughly after handling the substance[4][5].

3. Accidental Release Measures:

In case of a small spill, mechanically pick up the material and place it in a suitable container

for disposal[4].

Avoid generating dust.

Ensure the area is well-ventilated.

Do not allow the substance to enter sewers or waterways[4].

Emergency Procedures
Immediate and appropriate responses to exposure are critical.
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Exposure Route First Aid Measures

If Swallowed
Immediately call a poison center or doctor.

Rinse mouth.[4][5]

In Case of Eye Contact
Rinse opened eye for several minutes under

running water[4].

In Case of Skin Contact

While the product is generally not considered a

skin irritant, it is good practice to wash the

affected area with soap and water[4].

If Inhaled
Move the person to fresh air and consult a

doctor in case of complaints[4].

Symptoms of poisoning may be delayed, so medical observation for at least 48 hours after an

accident is recommended[4].

Disposal Plan
Proper disposal is essential to prevent environmental contamination.

Febrifugine dihydrochloride must not be disposed of with household garbage[4].

Dispose of the compound and its container at an approved waste disposal plant[5].

Do not allow the product to reach the sewage system[4].

All disposal activities must be in accordance with local, regional, national, and international

regulations[4].

Diagram: Febrifugine Dihydrochloride Handling Workflow
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Caption: Workflow for handling Febrifugine dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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